3-amino-4,6-dimethyl-5-(2-oxo-2-phenylethyl)thieno[2,3-b]pyridine-2-carbonitrile

• IUPAC Name: 3-amino-4,6-dimethyl-5-phenacylthieno[2,3-b]pyridine-2-carbonitrile
• InChI: InChI=1S/C18H15N3OS/c1-10-13(8-14(22)12-6-4-3-5-7-12)11(2)21-18-16(10)17(20)15(9-19)23-18/h3-7H,8,20H2,1-2H3
• InChI Key: NQKJWLHWESWXTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=C1C(=C(S2)C#N)N)C)CC(=O)C3=CC=CC=C3
• Molecular Formula: C18H15N3OS
• DSSTOX Substance ID: DTXSID40974554
• Molecular Weight: 321.4 g/mol
• CAS RN: 5911-57-9

Description

Synthesis Analysis

Thieno[2,3-b]pyridines, including compounds with similar structures to the one , are typically synthesized through multi-component reactions involving key intermediates like ethyl cyanoacetate, ammonium acetate, and various aldehydes or ketones. These syntheses often employ conditions that facilitate cyclization and substitution reactions, leading to the formation of the target compound with high specificity and yield (Elewa et al., 2021).

Molecular Structure Analysis

The molecular structure of thieno[2,3-b]pyridine derivatives is characterized by the presence of a fused thieno-pyridine ring system, which contributes to the compound's stability and reactivity. X-ray crystallography studies have been employed to elucidate the crystal structure of similar compounds, revealing their planar nature and the spatial arrangement of substituent groups that influence their chemical behavior (Ganapathy et al., 2015).

Chemical Reactions and Properties

Thieno[2,3-b]pyridines undergo a variety of chemical reactions, including nucleophilic substitution, electrophilic addition, and cyclization reactions. These reactions are influenced by the electron-rich nature of the thieno-pyridine core and the presence of functional groups such as amino, nitro, and cyano groups. The reactivity pattern of these compounds makes them versatile intermediates in the synthesis of more complex molecules (Abdel-rahman et al., 2003).

Scientific Research Applications

Synthesis of Fused Heterocycles

This compound serves as a precursor in the synthesis of fused heterocycles. The reaction of 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonitrile with different reagents leads to the formation of derivatives that have shown antimicrobial and antifungal activities. These derivatives undergo cyclocondensation reactions, producing new heterocycles containing the thieno[2,3-b]pyridine moiety. Some of these synthesized derivatives were tested and displayed significant antimicrobial and antifungal activities, highlighting their potential in developing new therapeutic agents (El-Essawy et al., 2010).

Utility in Heterocyclic Synthesis

The compound's utility extends to the synthesis of pyrazole, pyridine, and pyrimidine derivatives, showcasing its versatility as a building block in heterocyclic chemistry. This demonstrates its potential in the synthesis of complex molecules that could have applications in medicinal chemistry and drug development (Fadda et al., 2012).

Antimicrobial Activity

New series of 1-substituted amino-4,6-dimethyl-2-oxo-pyridine-3-carbonitrile derivatives, including this compound, have been synthesized and evaluated for their antibacterial and antifungal activities. These studies reveal that the majority of the tested compounds exhibit significant antibacterial and antifungal properties, highlighting the compound's role in developing new antimicrobial agents (Khidre et al., 2011).

Photochemical and Photophysical Properties

Research into the photochemical and photophysical properties of derivatives of this compound has opened avenues in materials science, particularly in the development of optoelectronic devices. Studies on compounds synthesized from this chemical have shown promising optical absorption results and photosensitivity, indicating their potential use in optoelectronic applications (Roushdy et al., 2019).